BENGHE Foundational & Exploratory

Check Availability & Pricing

CAS number and molecular structure of 2,5-
Dihydroxyterephthalic acid

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2,5-Dihydroxyterephthalic acid

Cat. No.: B184320

An In-depth Technical Guide to 2,5-
Dihydroxyterephthalic Acid

This technical guide provides a comprehensive overview of 2,5-Dihydroxyterephthalic acid
(DHTA), a pivotal organic compound for researchers, scientists, and professionals in drug
development and materials science. It details the compound's chemical identity, molecular
structure, and key quantitative data. Furthermore, this guide outlines detailed experimental
protocols for its synthesis and characterization, offering a valuable resource for laboratory and
industrial applications.

Chemical Identity and Molecular Structure

2,5-Dihydroxyterephthalic acid is an aromatic dicarboxylic acid distinguished by two hydroxyl
groups at the 2 and 5 positions of a terephthalic acid backbone.[1] This unique structure makes
it a versatile building block in the synthesis of polymers and metal-organic frameworks (MOFs).

[21[3]
CAS Number: 610-92-4[1][4][5][6][7][8]
Molecular Formula: CsHeOs[4]

Molecular Structure:

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b184320?utm_src=pdf-interest
https://www.benchchem.com/product/b184320?utm_src=pdf-body
https://www.benchchem.com/product/b184320?utm_src=pdf-body
https://cymitquimica.com/cas/610-92-4/
https://www.researchgate.net/publication/384788982_Synthesis_and_Optimization_of_25-Dihydroxyterephthalic_Acid_in_a_Slurry_Reactor
https://www.nbinno.com/article/pharmaceutical-intermediates/2-5-dihydroxyterephthalic-acid-core-building-block-organic-synthesis
https://cymitquimica.com/cas/610-92-4/
https://www.chemscene.com/610-92-4.html
https://www.chemsrc.com/en/cas/610-92-4_586769.html
https://www.fishersci.ca/shop/products/2-5-dihydroxyterephthalic-acid-97-thermo-scientific/p-7056129
https://sielc.com/25-dihydroxyterephthalic-acid
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6169592.htm
https://www.chemscene.com/610-92-4.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b184320?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

The molecular structure of 2,5-Dihydroxyterephthalic acid consists of a benzene ring

substituted with two carboxylic acid groups at positions 1 and 4, and two hydroxyl groups at

positions 2 and 5. The crystal structure of the anhydrous form has been solved and indicates

that the molecules are linked by strong hydrogen bonds.[9]

Canonical SMILES: C1=C(C(=CC(=C10)C(=0)0)0)C(=0)O[10]

InChl Key: OYFRNYNHAZOYNF-UHFFFAOYSA-N[1][7]

Quantitative Data

The following tables summarize the key chemical and physical properties of 2,5-

Dihydroxyterephthalic acid.

Identifier Value Reference

CAS Number 610-92-4 [1][4]

Molecular Weight 198.13 g/mol [4][10]

Molecular Formula CsHeOs [1114]

Property Value Reference
White to off-white or yellow-

Appearance greenish crystalline [11[2]
solid/powder

Melting Point >300 °C [8]
Soluble in polar solvents such

Solubility as water, alcohols, and hot [1][6118]
dimethylformamide.

) Commonly available in purities
Purity [4][11][12]

of >95%, =97%, and 98%-+.

Experimental Protocols
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The synthesis of 2,5-Dihydroxyterephthalic acid can be achieved through various methods.
Below are detailed protocols for two common synthetic routes.

3.1. Synthesis from Disodium Salt of Hydroquinone and Carbon Dioxide

This method involves the carboxylation of the disodium salt of hydroquinone in a slurry reactor.

o Materials: Disodium salt of hydroquinone (DSH), carbon dioxide, sodium acetate (catalyst),
hydrochloric acid, methanol.[2]

o Equipment: Slurry reactor, heating and cooling system, stirrer.[2]

e Procedure:

o The reactor is heated to 140°C for 3 hours and then purged with nitrogen.[13]

o After cooling to 50°C, the reactants (DSH and sodium acetate) are introduced into the
reactor under a continuous nitrogen purge.[13]

o The reaction is carried out under a pressure of 10 bar and at a temperature of 200°C.[2]
The mixture is stirred continuously.

o The reaction proceeds for a specified duration, with an optimal time of 250 minutes
yielding high product conversion.[2]

o After the reaction, the mixture is cooled to 80°C.[2]

o A 5.9% solution of hydrochloric acid is added to the mixture and stirred for 15-20 minutes
until the pH reaches 5-6, precipitating the product.[2]

o The aqueous phase is separated, and methanol is added.[2]

o The resulting mixture is dried at 80°C for 6 hours to obtain a yellow-greenish powder of
2,5-Dihydroxyterephthalic acid.[2][13]

e Analysis: The yield and purity of the synthesized DHTA can be determined using High-
Performance Liquid Chromatography (HPLC). The structure can be confirmed by X-ray
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Diffraction (XRD) and Fourier-Transform Infrared Spectroscopy (FTIR).[2][13] An optimized
yield of 83% has been reported for this method.[2]

3.2. Synthesis from 2,5-Dihaloterephthalic Acid

This process involves the nucleophilic substitution of a halogen with a hydroxyl group,
catalyzed by a copper source.

o Materials: 2,5-dihaloterephthalic acid (e.g., 2,5-dibromoterephthalic acid), a base (e.g.,
NaOH), a copper source (e.g., CuBr), a ligand that coordinates to copper, and an acid for
precipitation (e.g., HCI).[14]

e Procedure:

o 2,5-dihaloterephthalic acid is dissolved in water with a base to form the corresponding
dibasic salt.[14]

o This solution is heated, typically between 75 and 95°C.[14]

o A solution of the copper source and a coordinating ligand is prepared and added to the
reaction mixture under a nitrogen atmosphere.[14]

o The reaction is stirred at an elevated temperature (e.g., 80°C) for an extended period
(e.g., 30 hours).[14]

o After cooling to room temperature, the reaction mixture is acidified with a strong acid, such
as concentrated HCI, to precipitate the crude 2,5-dihydroxyterephthalic acid.[14]

o The precipitate is filtered, washed with water, and dried.[14]
e Analysis: The purity of the product can be assessed using *H NMR.[14]

Logical and Experimental Workflows

The following diagrams illustrate the logical relationships in the synthesis and application of
2,5-Dihydroxyterephthalic acid.
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Caption: Workflow for the synthesis of 2,5-Dihydroxyterephthalic acid.
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Caption: Applications of 2,5-Dihydroxyterephthalic acid.
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Role in Drug Development and Research

While primarily recognized as a monomer and a linker in materials science, 2,5-
Dihydroxyterephthalic acid also serves as an important intermediate in organic synthesis.[3]
[8] Its bifunctional nature, with both carboxylic acid and hydroxyl groups, allows for its use in
the construction of more complex molecules with potential biological activity.[3] Researchers in
drug development can utilize DHTA as a scaffold to synthesize novel compounds for various
therapeutic targets. Its application as a linker in MOFs is also relevant, as these materials are
being explored for drug delivery systems.[15] The direct involvement of 2,5-
Dihydroxyterephthalic acid in specific biological signaling pathways has not been
established; its role is primarily as a precursor or building block for larger, active molecules.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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